Cas no 2034301-70-5 (FJOPCGZFWCREJX-UHFFFAOYSA-N)

• Product name: FJOPCGZFWCREJX-UHFFFAOYSA-N
• CAS No: 2034301-70-5
• MF: C₁₃H₁₈N₂O₃
• MW: 250.293623447418
• CID: 5334117

FJOPCGZFWCREJX-UHFFFAOYSA-N Chemical and Physical Properties

Names and Identifiers

• FJOPCGZFWCREJX-UHFFFAOYSA-N

• Inchi： 1S/C13H18N2O3/c1-17-6-7-18-12-8-11(4-5-14-12)13(16)15-9-10-2-3-10/h4-5,8,10H,2-3,6-7,9H2,1H3,(H,15,16)
• InChI Key： FJOPCGZFWCREJX-UHFFFAOYSA-N
• SMILES： C1(OCCOC)=NC=CC(C(NCC2CC2)=O)=C1

Additional information on FJOPCGZFWCREJX-UHFFFAOYSA-N

Recent Advances in the Study of 2034301-70-5 and FJOPCGZFWCREJX-UHFFFAOYSA-N: Implications for Chemical Biology and Pharmaceutical Research

The compound 2034301-70-5, along with its associated product identifier FJOPCGZFWCREJX-UHFFFAOYSA-N, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural properties, has been the subject of multiple studies aimed at elucidating its potential therapeutic applications. Recent literature highlights its role as a promising candidate for drug development, particularly in the context of targeting specific enzymatic pathways involved in disease progression.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which explored the inhibitory effects of 2034301-70-5 on a key enzyme implicated in inflammatory responses. The study employed a combination of in vitro assays and molecular docking simulations to demonstrate the compound's high affinity for the enzyme's active site. These results suggest that 2034301-70-5 could serve as a foundational scaffold for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 2034301-70-5 have revealed its favorable bioavailability and metabolic stability. A recent preclinical study conducted by researchers at the University of Cambridge utilized advanced LC-MS techniques to quantify the compound's distribution in various tissues. The data indicated that 2034301-70-5 exhibits a prolonged half-life and minimal off-target effects, making it a viable candidate for further clinical evaluation.

The product identifier FJOPCGZFWCREJX-UHFFFAOYSA-N, often associated with 2034301-70-5 in chemical databases, has also been a focal point of recent research. A 2024 report from the European Journal of Pharmaceutical Sciences detailed the synthesis and characterization of derivatives based on this identifier. The study highlighted the versatility of FJOPCGZFWCREJX-UHFFFAOYSA-N as a building block for the creation of structurally diverse compounds with enhanced biological activity.

In addition to its therapeutic potential, 2034301-70-5 has been investigated for its role in chemical biology. A groundbreaking study published in Nature Chemical Biology demonstrated the compound's ability to modulate protein-protein interactions, opening new avenues for the study of cellular signaling pathways. This research underscores the dual utility of 2034301-70-5 as both a therapeutic agent and a tool for fundamental biological research.

Despite these promising developments, challenges remain in the optimization of 2034301-70-5 for clinical use. Issues such as solubility and formulation stability need to be addressed to ensure its viability as a drug candidate. Ongoing research efforts are focused on overcoming these hurdles through the development of novel delivery systems and structural modifications.

In conclusion, the recent advancements in the study of 2034301-70-5 and FJOPCGZFWCREJX-UHFFFAOYSA-N highlight their significant potential in both pharmaceutical and chemical biology applications. Continued research in this area is expected to yield further insights into their mechanisms of action and therapeutic utility, paving the way for innovative treatments in the years to come.